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Introduction

Calcium alpha-ketoglutarate (CaKG) is a key metabolite in the tricarboxylic acid (TCA) cycle
that has garnered significant interest for its potential to extend lifespan and healthspan.[1][2] As
animals age, the circulating levels of alpha-ketoglutarate (AKG) can decrease substantially.
Supplementation with CaKG in the diet of middle-aged mice has been shown to promote a
longer, healthier life, associated with a reduction in frailty and levels of systemic inflammatory
cytokines.[1][2] These application notes provide a detailed protocol for the preparation and
administration of a CaKG-supplemented diet to mice, a summary of reported quantitative
outcomes, and an overview of the proposed signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative data from key studies on the effects of dietary
CaKG supplementation in mice.

Table 1: Effects of CaKG on Lifespan in C57BL/6 Mice
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Maximum
CaKG Age at Median Lifespan
Sex Concentrati  Treatment Lifespan (90th Citation
on in Diet Initiation Increase Percentile)
Increase
Female 2% (wiw) 18 months 10-5%- 8%-19.7%  [3]
16.6%
Not
Male 2% (w/w) 18 months 9.6% - 12.8%  statistically [3]
significant

Table 2: Effects of CaKG on Healthspan and Inflammatory Markers in C57BL/6 Mice

CaKG Age at Reduction Key
Sex Concentrati Treatment in Frailty Biomarker Citation
on in Diet Initiation Score Changes
Increased

Interleukin-10
(IL-10)
production by

Female 2% (wiw) 18 months ~46% T-cells, [1][3]
decreased
systemic
inflammatory

cytokines.

Improvement
s in body
condition,
Male 2% (w/w) 18 months ~41% gait, and [3]
reduced
tumor

incidence.
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Experimental Protocols

Protocol 1: Preparation of Calcium Ketoglutarate
Supplemented Diet

This protocol details the preparation of a standard rodent diet supplemented with 2% (w/w)
Calcium Ketoglutarate.

Materials:

Standard powdered rodent chow

Calcium alpha-ketoglutarate (CaKG) powder

Precision balance

Spatula

Large mixing bowl or a commercial feed mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Don PPE: Wear a lab coat, gloves, and safety glasses.

» Weigh Ingredients:

o Accurately weigh the desired amount of powdered rodent chow. For example, to prepare 1
kg of diet, weigh out 980 g of chow.

o Accurately weigh the corresponding amount of CaKG powder. For a 2% (w/w) diet, this
would be 20 g for a 1 kg total diet preparation.

e Mixing:

o Transfer the weighed powdered chow to a large, clean, and dry mixing bowl or a
commercial feed mixer.
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o Gradually add the weighed CaKG powder to the chow while continuously mixing.

o Ensure thorough and homogenous mixing for at least 15-20 minutes to guarantee
consistent dosing in the final feed.

e Storage:

o Store the prepared CaKG-supplemented diet in airtight containers in a cool, dry place,
protected from light.

o Label the containers clearly with the diet composition (e.g., "2% CaKG Diet") and the date
of preparation.

e Control Diet:

o Prepare a control diet using the same procedure but without the addition of CaKG. It is
crucial that the control diet is identical in composition in all other aspects.

Protocol 2: Administration of CaKG-Supplemented Diet
to Mice

This protocol outlines the procedure for administering the prepared diet to mice and
subsequent monitoring.

Materials and Animals:

Middle-aged mice (e.g., C57BL/6 at 18 months of age)

Cages with appropriate bedding

Food hoppers

Water bottles

Prepared 2% CaKG-supplemented diet

Prepared control diet
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e Animal scale
Procedure:
e Animal Acclimation:

o House the mice in a controlled environment (temperature, humidity, and light-dark cycle)
and allow them to acclimate for at least one week before the start of the experiment.

o Baseline Measurements:
o Record the initial body weight of each mouse.

o Perform any other baseline health assessments as required by the study design (e.g.,
frailty index, blood collection for biomarker analysis).

o Diet Administration:
o Randomly assign mice to either the control or the CaKG-supplemented diet group.
o Provide the respective diets ad libitum in the food hoppers.
o Ensure a constant supply of fresh water.
e Monitoring:
o Monitor the food and water intake regularly (e.g., daily or weekly).
o Measure and record the body weight of each mouse weekly.

o Observe the general health and behavior of the mice daily. Note any signs of distress or
adverse effects.

o Perform longitudinal healthspan assessments at regular intervals (e.g., monthly frailty
scoring).

o Data Collection:
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o Continue the dietary intervention for the duration of the study, which may be for several
months or until the end of the animals' lifespan.

o Collect terminal samples (e.g., blood, tissues) for biomarker analysis as per the
experimental design.

Visualizations
Experimental Workflow
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Experimental Workflow for CaKG Administration in Mice
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Caption: Experimental workflow for CaKG administration in mice.

Proposed Signaling Pathway of CaKG in Aging
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Proposed Signaling Pathway of CaKG in Attenuating Age-Related Inflammation
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Caption: Proposed signaling pathway of CaKG in aging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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